Cas no 325144-71-6 (4H-1-Benzopyran-4-one, 3-(2-(beta-D-glucopyranosyloxy)-5-hydroxy-4-methoxyphenyl)-7-hydroxy-6-methoxy-)

• Product Name: 4H-1-Benzopyran-4-one, 3-(2-(beta-D-glucopyranosyloxy)-5-hydroxy-4-methoxyphenyl)-7-hydroxy-6-methoxy-
• CAS No: 325144-71-6
• MF: C₂₃H₂₄O₁₂
• MW: 492.429468154907
• CID: 6643966
• PubChem ID: 134693668
• Update Time: 2024-03-02

4H-1-Benzopyran-4-one, 3-(2-(beta-D-glucopyranosyloxy)-5-hydroxy-4-methoxyphenyl)-7-hydroxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 325144-71-6
• Licoagroside A
• 4H-1-Benzopyran-4-one, 3-(2-(beta-D-glucopyranosyloxy)-5-hydroxy-4-methoxyphenyl)-7-hydroxy-6-methoxy-
• 7,2',5'-Trihydroxy-6,4'-dimethoxyisoflavone 2'-O-glucoside

• Inchi： 1S/C23H24O12/c1-31-16-4-10-14(5-13(16)26)33-8-11(19(10)27)9-3-12(25)17(32-2)6-15(9)34-23-22(30)21(29)20(28)18(7-24)35-23/h3-6,8,18,20-26,28-30H,7H2,1-2H3/t18-,20-,21+,22-,23?/m1/s1
• InChI Key： RQLOWOYMKFVTBB-HZKCKKNMSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=C(C=C1C1=COC2C=C(C(=CC=2C1=O)OC)O)O)OC

Computed Properties

• Exact Mass: 492.12677620g/mol
• Monoisotopic Mass: 492.12677620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 185Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids